Cas no 1006876-77-2 (4-(3-Bromophenyl)-6-phenylpyrimidin-2-ol)

• Product Name: 4-(3-Bromophenyl)-6-phenylpyrimidin-2-ol
• CAS No: 1006876-77-2
• MF: C₁₆H₁₁BrN₂O
• MW: 327.175342798233
• CID: 1029378
• PubChem ID: 71650957
• Update Time: 2025-04-20

4-(3-Bromophenyl)-6-phenylpyrimidin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromophenyl)-6-phenylpyrimidin-2-ol
• 4-(3-bromophenyl)-6-phenyl-1H-pyrimidin-2-one
• 4-(3-BroMophenyl)-6-phenyl-2-pyriMidinol
• 6-(3-Bromophenyl)-4-phenyl-2(1H)-pyrimidinone
• DTXSID90856533
• 4-(3-Bromophenyl)-6-phenylpyrimidin-2(1H)-one
• SB58347
• DB-366767
• 1006876-77-2
• A848225

• Inchi： 1S/C16H11BrN2O/c17-13-8-4-7-12(9-13)15-10-14(18-16(20)19-15)11-5-2-1-3-6-11/h1-10H,(H,18,19,20)
• InChI Key： CZHNHUWVZANKOA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=C(C2C=CC=CC=2)NC(N=1)=O

Computed Properties

• Exact Mass: 326.00548g/mol
• Monoisotopic Mass: 326.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 196-200 ºC
• Solubility: Almost insoluble (0.027 g/l) (25 º C),